Cas no 2102410-03-5 (ETHYL 5-CHLORO-1H-PYRAZOLO[4,3-B]PYRIDINE-3-CARBOXYLATE)

• Product Name: ETHYL 5-CHLORO-1H-PYRAZOLO[4,3-B]PYRIDINE-3-CARBOXYLATE
• CAS No: 2102410-03-5
• MF: C₉H₈ClN₃O₂
• MW: 225.631720542908
• CID: 5746149
• PubChem ID: 138111038
• Update Time: 2023-11-11

ETHYL 5-CHLORO-1H-PYRAZOLO[4,3-B]PYRIDINE-3-CARBOXYLATE Chemical and Physical Properties

Names and Identifiers

• ETHYL 5-CHLORO-1H-PYRAZOLO[4,3-B]PYRIDINE-3-CARBOXYLATE
• 2102410-03-5
• ETHYL5-CHLORO-1H-PYRAZOLO[4,3-B]PYRIDINE-3-CARBOXYLATE
• CID 138111038
• 1H-Pyrazolo[4,3-b]pyridine-3-carboxylic acid, 5-chloro-, ethyl ester

• Inchi： 1S/C9H8ClN3O2/c1-2-15-9(14)8-7-5(12-13-8)3-4-6(10)11-7/h3-4H,2H2,1H3,(H,12,13)
• InChI Key： LTHTYAZBFPAXNW-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C(C(=O)OCC)=NN2)N=1

Computed Properties

• Exact Mass: 225.0305042g/mol
• Monoisotopic Mass: 225.0305042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 67.9Ų

Experimental Properties

• Density: 1.458±0.06 g/cm3(Predicted)
• Boiling Point: 395.5±37.0 °C(Predicted)
• pka: 7.67±0.40(Predicted)